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Introduction
Calcium 1-glycerophosphate, also known as calcium alpha-glycerophosphate, is the calcium

salt of glycerophosphoric acid. It serves as a valuable source of both calcium and phosphorus,

two minerals essential for numerous physiological processes, most notably bone

mineralization.[1] Commercially, it is often available as a mixture of the alpha and beta isomers.

[1][2][3] This compound is recognized as Generally Recognized as Safe (GRAS) by the FDA

and is utilized as a nutrient supplement in foods like gelatins and puddings, as well as in oral

hygiene products for its potential to prevent dental caries.[2][3] Its utility in pharmaceutical

formulations stems from its favorable solubility compared to other calcium salts and its role in

providing essential electrolytes.[1] This guide provides a comprehensive overview of its

chemical properties, structure, and relevant experimental methodologies.

Chemical Structure
Calcium 1-glycerophosphate is an organic calcium salt. The glycerophosphate anion can

exist in two isomeric forms: the alpha (1-glycerophosphate) and beta (2-glycerophosphate)

forms, which differ in the position of the phosphate group on the glycerol backbone.[1] The

commercial product is typically a mixture of the calcium salt of (RS)-2,3-dihydroxypropyl
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phosphate (alpha-form) and calcium 2-hydroxy-1-(hydroxymethyl)ethyl phosphate (beta-form),

which may also be hydrated.[4][5]

Below is the 2D chemical structure of the alpha-isomer, Calcium 1-glycerophosphate.

Caption: 2D Structure of Calcium 1-Glycerophosphate

Chemical and Physical Properties
The key chemical and physical properties of Calcium 1-glycerophosphate are summarized in

the table below.
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Property Value Reference(s)

Molecular Formula C₃H₇CaO₆P [2][6]

Molecular Weight 210.14 g/mol [2][6]

CAS Number
126-95-4 (for 1-

glycerophosphate)
[6]

27214-00-2 (general, mixture

of isomers)
[2][7]

Appearance
White or almost white, fine,

odorless, hygroscopic powder
[2][3]

Solubility

Sparingly soluble in water

(approx. 1g in 50mL at 25°C).

More soluble at lower

temperatures. Practically

insoluble in ethanol. Citric acid

increases water solubility.

[4]

Melting Point Decomposes at >170°C [1][7]

IUPAC Name
calcium 2,3-dihydroxypropyl

phosphate
[6]

Synonyms

Calcium alpha-

glycerophosphate, Calcium

glycerylphosphate

[6][7]

Calcium Content
18.6% to 19.4% (calculated on

the dried basis)
[4][5]

Stability
Stable under ordinary

conditions of use and storage.
[4]

Experimental Protocols
Synthesis of Calcium 1-Glycerophosphate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.globalcalcium.com/products/calcium-glycerophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/126-95-4
https://www.globalcalcium.com/products/calcium-glycerophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/126-95-4
https://pubchem.ncbi.nlm.nih.gov/compound/126-95-4
https://www.globalcalcium.com/products/calcium-glycerophosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5306024.htm
https://www.globalcalcium.com/products/calcium-glycerophosphate
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-B/part-184/subpart-B/section-184.1201
https://mubychem.com/calciumglycerophosphate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-Glycerophosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5306024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/126-95-4
https://pubchem.ncbi.nlm.nih.gov/compound/126-95-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5306024.htm
https://mubychem.com/calciumglycerophosphate.html
https://cimasci.com/products/calcium-glycerophosphate/
https://mubychem.com/calciumglycerophosphate.html
https://www.benchchem.com/product/b073322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for synthesizing Calcium 1-glycerophosphate involves the esterification of

glycerol with phosphoric acid, followed by neutralization with a calcium source. One

documented method is outlined below.[8][9]

Methodology:

Esterification: Pharmaceutical-grade glycerol and food-grade phosphoric acid are reacted in

a reactor. For instance, 141g of glycerol, 41g of calcium dihydrogen phosphate, 115.3g of

phosphoric acid, and 5.6g of citric acid are mixed.[9][10]

Heating and Vacuum: The mixture is stirred and heated to 80°C to dissolve all solids. A

vacuum is then applied, and the temperature is gradually increased to 140°C under a

vacuum of 0.08 MPa and held for approximately 7.5 hours.[10]

Dilution and Neutralization: After cooling, the reaction mixture is diluted with deionized water.

A calcium hydroxide suspension is then added to adjust the pH of the system to 8.0-9.0.[8]

[10]

Purification: The solution may be decolorized with activated carbon. Carbon dioxide can be

bubbled through the filtrate to precipitate excess calcium hydroxide, followed by another

filtration.[8]

Precipitation and Drying: The product is precipitated by adding ethanol to the filtrate. The

resulting white precipitate is then dried, often using a spray dryer, to yield the final Calcium
1-glycerophosphate powder.[8][10]

The following diagram illustrates a generalized workflow for the synthesis of Calcium 1-
glycerophosphate.
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Synthesis Workflow
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Caption: Generalized Synthesis Workflow for Calcium 1-Glycerophosphate
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Assay for Calcium Content
The calcium content is a critical quality attribute. A standard method for its determination is

complexometric titration.[4]

Methodology:

Sample Preparation: Accurately weigh about 0.200 g of the substance and dissolve it in

water.

Titration: Titrate the solution with a 0.1 M solution of sodium edetate (EDTA).

Endpoint Detection: The endpoint is determined using a suitable indicator, such as

calconecarboxylic acid triturate.[11]

Calculation: The calcium content is calculated based on the volume of EDTA solution

consumed, where 1 mL of 0.1 M sodium edetate is equivalent to 4.008 mg of Ca.[4]

Spectroscopic and Crystallographic Data
Spectroscopic Analysis

Infrared (IR) Spectroscopy: IR spectra of Calcium 1-glycerophosphate show characteristic

vibrations. Notably, vibrations in the range of 730-770 cm⁻¹ can be related to the P-O bond in

the phosphate group.[12] This technique is useful for identifying the functional groups

present in the molecule and for quality control purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed analyses are not widely

published in the primary search results, ¹H NMR and ¹³C NMR would be essential for

confirming the structure and purity of the compound, distinguishing between the alpha and

beta isomers.[13]

X-ray Crystallography
X-ray diffraction studies have been conducted to understand the crystal structure of

glycerophosphates.[14][15]
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Calcium dl-α-glycerophosphate can exist in three crystal forms: anhydrate, monohydrate,

and dihydrate.[15]

Calcium β-glycerophosphate has been found in two forms: anhydrate and monohydrate.[15]

The crystal structure of beta-calcium glycerophosphate (β-CaG) has been determined to be

orthorhombic with the space group Pna2(1).[14]

In the β-CaG crystal structure, the glycerophosphate molecules act as bidentate ligands,

coordinating to the calcium ion through the glycerol O(1) and phosphate O(22) atoms, and

also through the phosphate O(22) and O(23) atoms.[14]

These studies reveal elaborate networks of calcium coordinations and hydrogen bonds that

stabilize the crystal structure, forming stacked bilayer units.[14]

Conclusion
Calcium 1-glycerophosphate is a compound of significant interest in the pharmaceutical and

nutritional sciences due to its role as a bioavailable source of calcium and phosphorus. Its

chemical properties, including its unique solubility profile, make it a versatile ingredient.

Understanding its structure, through spectroscopic and crystallographic methods, and the

protocols for its synthesis and analysis are crucial for its application in research and product

development. The information presented in this guide provides a foundational technical

overview for professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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